Cas no 53059-28-2 (4'-methoxy-1,1'-biphenyl-3-amine)

• Product Name: 4'-methoxy-1,1'-biphenyl-3-amine
• CAS No: 53059-28-2
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 366941
• PubChem ID: 2759563
• Update Time: 2025-08-02

4'-methoxy-1,1'-biphenyl-3-amine Chemical and Physical Properties

Names and Identifiers

• 4'-Methoxy-[1,1'-biphenyl]-3-amine
• [1,1'-Biphenyl]-3-amine,4'-methoxy-
• 3-(4-methoxyphenyl)aniline
• 4'-Methoxy[1,1'-biphenyl]-3-amine
• 4'-METHOXYBIPHENYL-3-YLAMINE
• 3-Amino-4'-methoxybiphenyl hydrochloride
• BS-28588
• F2167-4055
• 53059-28-2
• FT-0678052
• DTXSID70374846
• SCHEMBL977970
• AKOS002679547
• 4'-methoxy-biphenyl-3-ylamine
• BB 0222461
• ADYLUNBVPYENDY-UHFFFAOYSA-N
• EN300-104434
• AB3874
• DB-028248
• 4'-methoxy-1,1'-biphenyl-3-amine

• MDL： M185011
• Inchi： 1S/C13H13NO/c1-15-13-7-5-10(6-8-13)11-3-2-4-12(14)9-11/h2-9H,14H2,1H3
• InChI Key： ADYLUNBVPYENDY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 199.10000
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 377.5±35.0 °C at 760 mmHg
• Flash Point: 196.5±19.2 °C
• PSA: 35.25000
• LogP: 3.52560
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4'-methoxy-1,1'-biphenyl-3-amine Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-methoxy-1,1'-biphenyl-3-amine

4'-Methoxy-1,1'-Biphenyl-3-Amine: A Comprehensive Overview

4'-Methoxy-1,1'-biphenyl-3-amine, also known by its CAS registry number CAS No. 53059-28-2, is a structurally unique aromatic amine compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its biphenyl backbone, with a methoxy group (-OCH₃) attached at the para position of the phenyl ring and an amino group (-NH₂) at the meta position of the other phenyl ring. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 4'-methoxy-1,1'-biphenyl-3-amine typically involves multi-step organic reactions, often utilizing coupling reactions or substitution strategies to introduce the desired functional groups. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for synthesizing this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the biphenyl framework with high precision and yield.

One of the most notable applications of 4'-methoxy-1,1'-biphenyl-3-amine lies in its role as an intermediate in drug discovery. The compound's ability to act as a scaffold for bioactive molecules has been exploited in the development of potential therapeutic agents targeting various diseases. Recent studies have highlighted its potential as a lead compound in anti-cancer drug design due to its ability to modulate key cellular pathways involved in tumor growth and metastasis.

In addition to its pharmacological applications, 4'-methoxy-1,1'-biphenyl-3-amine has also found utility in materials science. Its aromatic structure and functional groups make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials for thin-film transistors (TFTs) and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer blends can enhance electrical conductivity and stability under thermal stress.

The physical properties of CAS No. 53059-28-2 are well-documented, with a melting point of approximately 95°C and a boiling point exceeding 300°C under standard conditions. Its solubility profile shows moderate solubility in common organic solvents such as dichloromethane and ethanol, while it is sparingly soluble in water. These properties make it suitable for various chemical transformations that require controlled reaction conditions.

From a structural standpoint, the biphenyl system in 4'-methoxy-1,1'-biphenyl-3-amine provides a rigid framework that can be further modified by introducing additional substituents at strategic positions. This modularity allows chemists to tailor the compound's properties for specific applications. For example, recent research has focused on introducing electron-withdrawing groups to enhance the compound's electron transport capabilities for use in advanced electronic devices.

In terms of spectroscopic characterization, CAS No. 53059-28-2 exhibits distinct UV-vis absorption bands due to its conjugated aromatic system. These spectral features are valuable for identifying the compound during analytical procedures such as HPLC or NMR spectroscopy. Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure of this molecule, aiding in its rational design for specific applications.

The safety profile of 4'-methoxy-1,1'-biphenyl-3-amine is generally considered non-hazardous under normal handling conditions; however, precautions should be taken to avoid prolonged exposure or inhalation due to its potential irritant properties. Proper personal protective equipment (PPE) is recommended when working with this compound in laboratory settings.

In conclusion, CAS No. 53059-28-2, or 4'-methoxy-biphenylamine, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond. As ongoing research continues to uncover new potentials for this compound, its significance within the scientific community is expected to grow further.